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Compound of Interest

Compound Name: Val-arg-lys-arg-thr-arg-leu-leu-arg

CAS No.: 149017-68-5

Cat. No.: B127413

Get Quote

Executive Summary
The peptide Val-Arg-Lys-Arg-Thr-Arg-Leu-Leu-Arg (VRKRTRLLR) represents a highly

cationic motif often utilized as a protease substrate (e.g., Furin/Proprotein Convertase mimics)

or a cell-penetrating sequence derivative. While its high charge density suggests ready

aqueous solubility, this specific sequence presents a "solubility paradox": it is hydrophilic yet

prone to aggressive adsorption to surfaces and catastrophic precipitation in the presence of

specific anions (particularly phosphates).

This guide provides a scientifically grounded protocol to dissolve VRKRTRLLR, ensuring

monomeric stability for in vitro assays.

Physicochemical Profile & Mechanistic Analysis
To design a robust protocol, we must first understand the molecular physics of the analyte.

Table 1: Physicochemical Properties
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Property Value / Characteristic Implication for Handling

Sequence V-R-K-R-T-R-L-L-R N-terminus to C-terminus

Length 9 Amino Acids
Short peptide, likely

unstructured in solution.

Molecular Weight ~1197.5 Da (Free base)

Note: Actual weight depends

on counter-ions (e.g., TFA vs.

HCl).

Isoelectric Point (pI) > 11.5
Highly positively charged at

neutral pH (+5 net charge).

Hydrophobicity
Mixed (3 Hydrophobic, 5

Basic)

Amphipathic character may

drive aggregation at high

concentrations.

UV Absorbance Low (No Trp/Tyr)
Standard A280 quantification

will fail. Use A205.

The "Phosphate Trap" Mechanism
The most critical failure mode for VRKRTRLLR is the interaction between its poly-arginine

clusters and phosphate ions (found in PBS). The guanidinium groups of Arginine form bidentate

hydrogen bonds with phosphate anions, often leading to insoluble salt complexes.

Rule Zero: Never dissolve this peptide directly in Phosphate Buffered Saline (PBS).

Reagents and Materials
Solvent A (Primary): Nuclease-free, deionized water (Milli-Q® or equivalent), pH ~6-7.

Solvent B (Rescue): 0.1% (v/v) Acetic Acid in deionized water (sterile filtered).

Vessels:LoBind® / Low-Retention Polypropylene tubes.

Why: Basic peptides adhere strongly to glass and standard polystyrene. Glass vials will

result in significant loss of peptide mass.
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Quantification: UV-Vis Spectrophotometer capable of 205 nm reading (e.g., NanoDrop™).

Master Dissolution Protocol
This protocol is designed as a "Decision Tree" to minimize acid exposure while guaranteeing

solubility.

Step 1: Environmental Preparation
Equilibrate the lyophilized peptide vial to room temperature for 30 minutes before opening.

Causality: Opening a cold vial causes atmospheric moisture condensation, leading to

hydrolysis or difficult-to-dissolve gummy aggregates.

Work in a static-free environment (use an anti-static gun if available), as charged peptides

can "fly" due to electrostatic repulsion.

Step 2: Initial Solubilization (The Water Test)[1]
Estimate the target concentration.[1] A stock of 1–5 mg/mL is recommended.

Add 75% of the calculated volume of Solvent A (Water) to the peptide.

Vortex gently for 30 seconds.

Visual Inspection: Hold the tube against a dark background.

Clear: Proceed to Step 4.

Cloudy/Particulates: Proceed to Step 3 (Acid Rescue).

Step 3: Acid Rescue (If required)
If the peptide does not dissolve in water (likely due to hydrophobic Leu-Leu interactions or

residual counter-ions):

Add Solvent B (0.1% Acetic Acid) dropwise.

Vortex and sonicate in a water bath for 15 seconds (do not overheat).
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The net positive charge at acidic pH will repel the monomers, forcing solvation.

Step 4: Dilution to Target Volume
Once dissolved, adjust to the final volume with water.[1]

Workflow Visualization
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Figure 1: Decision-matrix for the dissolution of basic peptides, prioritizing aqueous solubility

before acidic modification.

Quality Control: Concentration Verification (A205
Method)
Since VRKRTRLLR lacks Tryptophan (W) and Tyrosine (Y), standard A280 measurement will

yield near-zero results. We must use absorbance at 205 nm (peptide bond absorbance).[2]

The Scopes Method for A205
Blanking: It is critical to blank the spectrophotometer with the exact buffer/solvent used for

dissolution (Water or Water/Acetic Acid mix).

Measurement: Dilute a small aliquot of your stock (e.g., 1:20) to ensure the absorbance falls

between 0.2 and 0.8 AU.

Calculation: Use the following formula for peptides lacking aromatic residues:

Note: The extinction coefficient (

) of 31 mL[2][3][4]·mg⁻¹·cm⁻¹ is a standard empirical value for small peptides.

Alternative: Molar Calculation
For higher precision, calculate the molar extinction coefficient (

) based on the sequence:

VRKRTRLLR has 8 bonds and 4 Arginines.

This method is more complex; the empirical "31" factor is sufficient for most screening

assays.

Storage and Experimental Use
Storage Strategy

Format: Aliquot immediately. Do not store the master stock at 4°C for extended periods.
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Temperature: -20°C or -80°C.

Freeze-Thaw: Limit to 1 cycle. The hydrophobic Leucine residues may drive aggregation

upon repeated refreezing.

Introduction to Assay Buffers (The Critical Step)
When introducing the dissolved peptide into your assay (e.g., cell culture media or enzymatic

buffer):

Dilution: Ensure the stock is concentrated enough (e.g., 100x) so that the dilution into the

assay buffer prevents pH shock.

Buffer Compatibility:

Safe: Tris-HCl, HEPES, MOPS.

Risky: High concentration Phosphate (PBS), Citrate (if pH is low).

Mitigation: If PBS is required, dilute the peptide to <100 µM before adding to PBS, and mix

rapidly to prevent local high-concentration salt formation.

Mechanism of Phosphate Precipitation
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Figure 2: Schematic of the interaction between Arginine guanidinium groups and Phosphate

ions leading to precipitation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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